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Compound of Interest

Compound Name: D-threo-PPMP

Cat. No.: B12367525 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
D-threo-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol (D-threo-PPMP) is a potent and

specific inhibitor of glucosylceramide synthase (GCS), a key enzyme in the biosynthesis of

most glycosphingolipids. By blocking the first step in this pathway, D-threo-PPMP serves as a

valuable tool for studying the roles of glycosphingolipids in various cellular processes, including

cell growth, differentiation, and apoptosis. It is the active enantiomer of the racemic mixture DL-

threo-PPMP.[1] Proper preparation of a stock solution is critical for ensuring accurate and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of a D-threo-PPMP stock solution.

Quantitative Data Summary
A summary of the key chemical and physical properties of D-threo-PPMP hydrochloride is

presented in the table below. This information is essential for accurate preparation of stock

solutions.
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Property Value Reference(s)

Chemical Name

[R-(R,R)]-N-[2-hydroxy-1-(4-

morpholinylmethyl)-2-

phenylethyl]-hexadecanamide,

monohydrochloride

[1]

Synonyms

D-threo-1-phenyl-2-

Palmitoylamino-3-morpholino-

1-propanol

[1]

CAS Number 139889-65-9 [1][2]

Molecular Formula C₂₉H₅₀N₂O₃ • HCl [1]

Formula Weight 511.2 g/mol [1][2]

Appearance A solid [1]

Purity ≥98% [1][2]

Solubility
Soluble in Ethanol, Methanol,

and DMSO
[1][2]

Long-term Storage -20°C [1][3]

Stability ≥ 4 years at -20°C [1][3][4]

Experimental Protocol
This protocol provides a step-by-step method for preparing a 10 mM stock solution of D-threo-
PPMP in Dimethyl Sulfoxide (DMSO).

Materials:

D-threo-PPMP hydrochloride (solid form)

Dimethyl Sulfoxide (DMSO), anhydrous, ACS grade or higher

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical reagents.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for D-threo-PPMP for complete safety information.[5]

While not classified as a hazardous substance, standard safe laboratory practices should be

followed.[5][6]

Procedure:

Equilibrate Reagents: Allow the vial of D-threo-PPMP and the anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weigh D-threo-PPMP: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of D-threo-PPMP. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 5.112 mg of D-threo-PPMP (Formula Weight = 511.2 g/mol

).

Add Solvent: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to

the microcentrifuge tube containing the D-threo-PPMP. For a 10 mM solution with 5.112 mg

of D-threo-PPMP, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a water bath (37°C) may assist in dissolution if

necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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Storage: Store the aliquots at -20°C for long-term storage.[1][3] When stored properly, the

solution is stable for at least four years.[1][3][4]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the role of D-threo-PPMP in the glycosphingolipid

biosynthesis pathway and the experimental workflow for preparing the stock solution.
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D-threo-PPMP Inhibition of Glucosylceramide Synthase

Ceramide
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Further
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Workflow for D-threo-PPMP Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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